Cas no 55353-31-6 (Herbicidin A)

Herbicidin A structure

Product Name:Herbicidin A

CAS No:55353-31-6

Molecular Formula:C₂₃H₂₉N₅O₁₁

Molecular Weight:551.503266096115

CID:1595823

PubChem ID:6441694

Herbicidin A Properties

Names and Identifiers

- 9-{6,10-anhydro-5-deoxy-8-O-[(2E)-2-(hydroxymethyl)but-2-enoyl]-11-methyl-2-O-methyl-beta-D-arabino-alpha-L-ido-undec-7-ulopyranosefuranosyluronosyl}-9H-purin-6-amine
- 9-{6,10-anhydro-5-deoxy-8-O-[(2E)-2-(hydroxymethyl)but-2-enoyl]-11-methyl-2-O-methyl-beta-D-arabino-alpha-L-ido-undec-7-ulopy
- Herbicidin-A
- Herbicidin A
- methyl (2R,3R,3aS,4aR,5S,6S,7S,8aR,9aR)-2-
- 55353-31-6
- (11R)-11-C-(6-Amino-9H-purin-9-yl)-2,6
- DTXSID801317929
- CS-0086467
- methyl (1R,3S,4R,5R,7R,9R,11S,12S,13S)-5-(6-aminopurin-9-yl)-1,12-dihydroxy-13-[(E)-2-(hydroxymethyl)but-2-enoyl]oxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
- CHEMBL3109448
- HY-124438
- AKOS040755042
- methyl (2R,3R,3aS,4aR,5S,6S,7S,8aR,9aR)-2-(6-aminopurin-9-yl)-4a,6-dihydroxy-5-[(E)-2-(hydroxymethyl)but-2-enoyl]oxy-3-methoxy-3,3a,5,6,7,8a,9,9a-octahydro-2H-furo[[?]]pyrano[[?]]pyran-7-carboxylate
- alpha-L-ido-D-lyxo-5-Undeculo-5,9-pyranosonic acid, 11-C-(6-amino-9H-purin-9-yl)-2,6:8,11-dianhydro-7-deoxy-10-O-methyl-, methyl ester, 4-(2-(hydroxymethyl)-2-butenoate), (4(E),11R)-
- methyl (1R,3S,4R,5R,7R,9R,11S,12S,13S)-5-(6-aminopurin-9-yl)-1,12-dihydroxy-13-((E)-2-(hydroxymethyl)but-2-enoyl)oxy-4-methoxy-2,6,10-trioxatricyclo(7.4.0.03,7)tridecane-11-carboxylate
- Methyl (1S,3R,4S,5R,7R,9R,11S,12S,13S)-5-(6-amino-9H-purin-9-yl)-1,12-dihydroxy-13-(((2E)-2-(hydroxymethyl)but-2-enoyl)oxy)-4-methoxy-2,6,10-trioxatricyclo(7.4.0.0,)tridecane-11-carboxylic acid
- Methyl (1S,3R,4S,5R,7R,9R,11S,12S,13S)-5-(6-amino-9H-purin-9-yl)-1,12-dihydroxy-13-{[(2E)-2-(hydroxymethyl)but-2-enoyl]oxy}-4-methoxy-2,6,10-trioxatricyclo[7.4.0.0,]tridecane-11-carboxylic acid
- DA-64116
- InChIKey： LOWKANMKNQBRPJ-MRAUHCMASA-N
- Inchi： 1S/C23H29N5O11/c1-4-9(6-29)21(31)38-17-13(30)15(22(32)35-3)37-11-5-10-14(39-23(11,17)33)16(34-2)20(36-10)28-8-27-12-18(24)25-7-26-19(12)28/h4,7-8,10-11,13-17,20,29-30,33H,5-6H2,1-3H3,(H2,24,25,26)/b9-4+/t10-,11-,13-,14+,15+,16-,17+,20-,23-/m1/s1
- SMILES： O1[C@]2([C@H]([C@@H]([C@@H](C(=O)OC)O[C@@H]2C[C@@H]2[C@H]1[C@H]([C@H](N1C=NC3C(N)=NC=NC1=3)O2)OC)O)OC(/C(=C/C)/CO)=O)O

Computed Properties

Exact Mass: 551.18635676 g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 8
Monoisotopic Mass: 551.18635676 g/mol
Heavy Atom Count: 39
Complexity: 973
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.8
Topological Polar Surface Area: 220
Molecular Weight: 551.5

Experimental Properties

Boiling Point: 826.5±75.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.2 mmHg at 25°C
Flash Point: 453.6±37.1 °C
Density: 1.8±0.1 g/cm3

Herbicidin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DL3S-1mg	(11R)-11-C-(6-Amino-9H-purin-9-yl)-2,6	55353-31-6	≥95%	1mg	$346.00	2024-04-29
A2B Chem LLC	AG33080-1mg	(11R)-11-C-(6-Amino-9H-purin-9-yl)-2,6	55353-31-6	≥95%	1mg	$252.00	2024-04-19
BioAustralis	BIA-H1567-1 mg	Herbicidin A	55353-31-6	>95% by HPLC	1mg	$290.00	2023-07-10
TRC	H288905-1mg	Herbicidin A	55353-31-6		1mg	$999.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H911380-1mg	Herbicidin A	55353-31-6	98%	1mg	￥5,180.40
SHENG KE LU SI SHENG WU JI SHU	sc-397308-1 mg	Herbicidin A,	55353-31-6		1mg	￥2,219.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21834-1mg	Herbicidin A	55353-31-6	98%	1mg	￥2925.00	2023-09-09